N~2~,N~2~-diethyl-N~1~-(3-iodophenyl)glycinamide hydrochloride

• IUPAC Name: 2-(diethylamino)-N-(3-iodophenyl)acetamide;hydrochloride
• InChI: InChI=1S/C12H17IN2O.ClH/c1-3-15(4-2)9-12(16)14-11-7-5-6-10(13)8-11;/h5-8H,3-4,9H2,1-2H3,(H,14,16);1H
• InChI Key: FMFLMPCHXNVQPA-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC(=O)NC1=CC(=CC=C1)I.Cl
• Molecular Formula: C12H18ClIN2O
• Molecular Weight: 368.64 g/mol

Description

N~2~,N~2~-diethyl-N~1~-(3-iodophenyl)glycinamide hydrochloride, commonly known as DEGIBNA, is a chemical compound that has been extensively studied for its potential use in scientific research. DEGIBNA is a member of the glycine transporter (GlyT) inhibitor family and has been shown to modulate the activity of the glycine receptor, which is involved in the regulation of neurotransmission.

Mechanism of Action

DEGIBNA acts as a N~2~,N~2~-diethyl-N~1~-(3-iodophenyl)glycinamide hydrochloride inhibitor, which prevents the reuptake of glycine into presynaptic neurons. This increases the concentration of glycine in the synaptic cleft, leading to an increase in the activity of the glycine receptor. This results in an increase in inhibitory neurotransmission, which can have a calming effect on the brain.
Biochemical and physiological effects:
DEGIBNA has been shown to have a number of biochemical and physiological effects. It has been shown to increase the concentration of glycine in the synaptic cleft, leading to an increase in the activity of the glycine receptor. This can have a calming effect on the brain and may be useful in the treatment of neurological disorders such as schizophrenia and epilepsy.

Advantages and Limitations for Lab Experiments

DEGIBNA has a number of advantages and limitations for lab experiments. One advantage is that it is a potent and selective N~2~,N~2~-diethyl-N~1~-(3-iodophenyl)glycinamide hydrochloride inhibitor, which makes it a useful tool for studying the role of glycine in neurotransmission. However, one limitation is that it has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are a number of future directions for research on DEGIBNA. One area of interest is the development of more potent and selective N~2~,N~2~-diethyl-N~1~-(3-iodophenyl)glycinamide hydrochloride inhibitors. Another area of interest is the use of DEGIBNA in animal models of neurological disorders such as schizophrenia and epilepsy. Additionally, the potential use of DEGIBNA in combination with other drugs for the treatment of neurological disorders is an area of interest for future research.

Scientific Research Applications

DEGIBNA has been studied for its potential use in a variety of scientific research applications. It has been shown to modulate the activity of the glycine receptor, which is involved in the regulation of neurotransmission. This makes DEGIBNA a potential candidate for the treatment of neurological disorders such as schizophrenia and epilepsy.